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Compound of Interest

Compound Name: Thyminose

Cat. No.: B193298

This guide provides immediate safety, handling, and disposal protocols for Thyminose, also
known as 2-deoxy-D-ribose. It is intended for researchers, scientists, and professionals in drug
development to ensure safe laboratory practices.

Thyminose, a synonym for 2-deoxy-D-ribose, is a naturally occurring monosaccharide and a
fundamental component of deoxyribonucleic acid (DNA)[1][2][3]. While it is an endogenous
metabolite, concentrated forms used in laboratory settings require careful handling. Safety
classifications for Thyminose can vary between suppliers, with some identifying it as
hazardous and others not. Therefore, it is crucial to adhere to a comprehensive set of safety
precautions[4][5][6].

Hazard Identification and Classification

Different suppliers provide varying hazard classifications for Thyminose. A conservative
approach, treating the substance with a higher degree of caution, is recommended.
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Hazard Category

GHS Classification

Hazard Statement

H302: Harmful if swallowed[7]

Acute Oral Toxicity Category 4 ]
) ] o H315: Causes skin irritation[5]
Skin Corrosion/Irritation Category 2 7]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation[5][7]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[5][7]

Some suppliers, however, classify the chemical as not hazardous under the 2012 OSHA

Hazard Communication Standard[4]. Given the conflicting information, it is prudent to handle

Thyminose as a potentially hazardous substance.

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is the most critical step in mitigating exposure risks.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber)

To prevent skin contact and
irritation[4][7].

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles[4].

To protect eyes from dust

particles and splashes|[7].

Skin and Body Protection

Laboratory coat and
appropriate protective clothing

to prevent skin exposure[4].

To minimize contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved N95 (US) or
P1 (EN143) respirator filter is
recommended if dust is
generated[4][9].

To prevent inhalation of dust
that may cause respiratory

irritation[7].

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://file.medchemexpress.com/batch_PDF/HY-77956/Thyminose-SDS-MedChemExpress.pdf
https://www.acmec.com.cn/cas/533-67-5/
https://cdn.caymanchem.com/cdn/msds/29072m.pdf
https://file.medchemexpress.com/batch_PDF/HY-77956/Thyminose-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/29072m.pdf
https://file.medchemexpress.com/batch_PDF/HY-77956/Thyminose-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/29072m.pdf
https://file.medchemexpress.com/batch_PDF/HY-77956/Thyminose-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ1442006&productDescription=2-DEOXY-D-RIBOSE+98%2B+AFFYME+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b193298?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ1442006&productDescription=2-DEOXY-D-RIBOSE+98%2B+AFFYME+5G&vendorId=VN00024248&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-77956/Thyminose-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ1442006&productDescription=2-DEOXY-D-RIBOSE+98%2B+AFFYME+5G&vendorId=VN00024248&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-77956/Thyminose-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ1442006&productDescription=2-DEOXY-D-RIBOSE+98%2B+AFFYME+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ1442006&productDescription=2-DEOXY-D-RIBOSE+98%2B+AFFYME+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/533-67-5_895685.html
https://file.medchemexpress.com/batch_PDF/HY-77956/Thyminose-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Operational and Handling Protocols

Adherence to proper operational procedures is essential for maintaining a safe laboratory

environment.

Workflow for Safe Handling of Thyminose
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A flowchart outlining the safe handling procedure for Thyminose.
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Handling and Storage:

e Handling: Wash hands thoroughly after handling the substance[7][10]. Avoid contact with
skin, eyes, and clothing[4]. Minimize dust generation and accumulation[10]. Do not eat,
drink, or smoke in areas where Thyminose is handled[7].

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place[4][10]. Store
at -20°C for long-term stability[11]. Thyminose is stable under normal conditions[4].

First-Aid Measures

In case of exposure, immediate action is crucial.

Exposure Route First-Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention[6][10].

Flush skin with plenty of soap and water for at

) least 15 minutes while removing contaminated
Skin Contact ) . e

clothing and shoes. Get medical aid if irritation

develops or persists[7][10].

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation S ) )
breathing is difficult, give oxygen. Seek medical
attention[7][10].

If conscious and alert, rinse mouth and drink 2-4
) cupfuls of milk or water. Never give anything by
Ingestion

mouth to an unconscious person. Seek medical
attention[10]. Do NOT induce vomiting[10].

Spill and Disposal Plan

Proper containment and disposal are necessary to prevent environmental contamination and
further exposure.
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Spill Response:

Ventilate the area: Ensure adequate ventilation.
e Avoid dust formation: Use methods that do not generate dust.

» Contain the spill: Sweep up the spilled solid material and place it into a suitable, labeled
container for disposal[4][10].

o Personal Protection: Use proper personal protective equipment as indicated in the PPE
section.

Disposal:

» Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

o Contaminated packaging should be disposed of in the same manner as the product itself.

Physical and Chemical Properties

Property Value

Molecular Formula CsH1004[2][12]

Molecular Weight 134.13 g/mol [2][12]

Appearance Off-white to white solid/crystalline powder[4][10]
Melting Point Approximately 91 °C (195.8 °F)[2][4]

Soluble in water[2][4]. Soluble in organic
Solubility solvents such as ethanol, DMSO, and

dimethylformamide[11].

pH 6.5 - 7.5 (5% aqueous solution)[4]

Experimental Protocols and Signaling Pathways

While Thyminose (2-deoxy-D-ribose) is known to be a key component of DNA and is involved
in biological processes such as angiogenesis, detailed experimental protocols and specific
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signaling pathway diagrams are highly dependent on the particular research context and are
not available in general safety and product information documents. For specific experimental
methodologies, researchers should consult peer-reviewed scientific literature relevant to their
field of study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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